H-Gly-Arg-Gly-Asp-Ser-NH2 Trifluoroacetate

• IUPAC Name: (3S)-3-[[2-[[(2S)-2-[(2-aminoacetyl)amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-4-[[(2S)-1-amino-3-hydroxy-1-oxopropan-2-yl]amino]-4-oxobutanoic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C17H31N9O8.C2HF3O2/c18-5-11(28)24-8(2-1-3-22-17(20)21)15(33)23-6-12(29)25-9(4-13(30)31)16(34)26-10(7-27)14(19)32;3-2(4,5)1(6)7/h8-10,27H,1-7,18H2,(H2,19,32)(H,23,33)(H,24,28)(H,25,29)(H,26,34)(H,30,31)(H4,20,21,22);(H,6,7)/t8-,9-,10-;/m0./s1
• InChI Key: PEYYWZCVLFVHNW-PUBMXKGKSA-N
• Canonical SMILES: C(CC(C(=O)NCC(=O)NC(CC(=O)O)C(=O)NC(CO)C(=O)N)NC(=O)CN)CN=C(N)N.C(=O)(C(F)(F)F)O
• Isomeric SMILES: C(C[C@@H](C(=O)NCC(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CO)C(=O)N)NC(=O)CN)CN=C(N)N.C(=O)(C(F)(F)F)O
• Molecular Formula: C19H32F3N9O10
• Molecular Weight: 603.5 g/mol

Description

“H-Gly-Arg-Gly-Asp-Ser-NH2 Trifluoroacetate” is a pentapeptide with no N-terminal modification. It can be coupled to carriers by its free N-terminus. It’s also known to inhibit fibronectin function by binding to platelet-binding sites.

Molecular Structure Analysis

The molecular weight of “H-Gly-Arg-Gly-Asp-Ser-NH2 Trifluoroacetate” is 489.48. Its chemical formula is C17H31N9O8. Unfortunately, the specific molecular structure is not provided in the available resources.

Physical And Chemical Properties Analysis

“H-Gly-Arg-Gly-Asp-Ser-NH2 Trifluoroacetate” is a white to off-white powder. It is soluble in water. The peptide should be stored at temperatures below -15°C. It’s also hygroscopic, meaning it readily absorbs moisture from the environment.

Mechanism of Action

Target of Action

H-Gly-Arg-Gly-Asp-Ser-NH2 Trifluoroacetate, also known as GRGDS-NH2, is a pentapeptide with no N-terminal modification . It primarily targets fibronectin , a high-molecular-weight glycoprotein of the extracellular matrix that binds to integrins. Fibronectin plays a crucial role in cell adhesion, growth, migration, and differentiation .

Mode of Action

The interaction of GRGDS-NH2 with its target, fibronectin, inhibits fibronectin’s binding to platelets . This interaction can result in changes in cell adhesion and migration, affecting the overall cellular behavior .

Biochemical Pathways

Given its interaction with fibronectin and the role of fibronectin in various cellular processes, it can be inferred that grgds-nh2 may influence pathways related to cell adhesion, migration, and differentiation .

Result of Action

The molecular and cellular effects of GRGDS-NH2’s action primarily involve changes in cell adhesion and migration due to its interaction with fibronectin . These changes can influence various biological processes, including tissue repair, embryogenesis, blood clotting, and immune response .